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Compound of Interest

Compound Name: Methyl propargyl ether

Cat. No.: B1359925 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Use of Methyl
Propargyl Ether in Research and Development.

This document provides crucial, actionable guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of Methyl propargyl
ether. Adherence to these protocols is essential for ensuring laboratory safety and maintaining

the integrity of your research.

Core Safety and Physical Properties
Methyl propargyl ether is a highly flammable liquid and vapor that can cause skin and serious

eye irritation.[1] It is also a peroxide-forming chemical, which necessitates specific handling and

storage precautions to mitigate the risk of explosion over time.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1359925?utm_src=pdf-interest
https://www.benchchem.com/product/b1359925?utm_src=pdf-body
https://www.benchchem.com/product/b1359925?utm_src=pdf-body
https://www.benchchem.com/product/b1359925?utm_src=pdf-body
https://www.benchchem.com/product/b1359925?utm_src=pdf-body
https://www.benchchem.com/product/b1359925?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/69393
https://medarbetare.su.se/download/18.7f459ca01922a4a495150e4/1739971748623/Potential%20peroxide%20forming%20chemicals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 627-41-8 [3]

Molecular Formula C₄H₆O [3][4]

Molecular Weight 70.09 g/mol [1][3]

Appearance Colorless to light yellow liquid [3][4]

Boiling Point 61 - 62 °C [3]

Flash Point -18 °C (-0.4 °F) - closed cup

Density 0.83 g/mL [3]

Storage Temperature 2 - 8 °C [3]

Operational Plan: From Receipt to Use
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage, crystallization, or

discoloration.[2] Do not open any container that appears compromised.

Record the date of receipt and the date of opening on the container.[2]

2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.

Skin and Body Protection: A lab coat or other protective clothing is mandatory.[5] In case of

potential splashing, consider an apron or coveralls.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

working in a poorly ventilated area or when exposure limits may be exceeded. A dust mask

type N95 (US) is also mentioned.

3. Handling and Storage:
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Work in a well-ventilated area, preferably within a chemical fume hood.

Keep the container tightly closed when not in use.[6]

Store in a cool, dark, and dry place, away from heat, sparks, open flames, and direct

sunlight.[2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Use only non-sparking tools.[6]

Due to its peroxide-forming nature, it is crucial to test for the presence of peroxides before

use, especially if the container has been opened for an extended period or if the chemical

has been stored for more than 12 months.[2] Discard or test for peroxides every 3 months for

opened containers.[2]

Emergency Spill Response
A spill of Methyl propargyl ether presents a significant fire and health hazard. The following

workflow outlines the immediate steps to be taken in the event of a spill.
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Workflow for handling a Methyl propargyl ether spill.
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Disposal Plan
Proper disposal of Methyl propargyl ether and any contaminated materials is critical to ensure

environmental and personnel safety.

1. Waste Segregation and Collection:

Collect waste Methyl propargyl ether and any materials used for spill cleanup (e.g.,

absorbent pads, contaminated gloves) in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Methyl propargyl ether."

Indicate the associated hazards, such as "Flammable Liquid" and "Irritant."

3. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area. This

area should be cool, dry, and well-ventilated, away from sources of ignition.

4. Final Disposal:

Dispose of the contents and container in accordance with all local, state, and federal

regulations.[6] This should be done through an approved waste disposal plant or a licensed

hazardous waste contractor.[6]

Never dispose of Methyl propargyl ether down the drain.

By implementing these detailed operational and disposal plans, you can significantly mitigate

the risks associated with the handling of Methyl propargyl ether, fostering a safer and more

productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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